Cas no 124234-45-3 (Methyl 2-amino-3-(thiophen-2-yl)propanoate)

• Product Name: Methyl 2-amino-3-(thiophen-2-yl)propanoate
• CAS No: 124234-45-3
• MF: C₈H₁₁NO₂S
• MW: 185.2434
• MDL: MFCD09919965
• CID: 4741477
• PubChem ID: 13961460
• Update Time: 2026-02-25

Methyl 2-amino-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(thiophen-2-yl)propanoate
• (S)-Methyl 2-amino-3-(thiophen-2-yl)propanoate
• Methyl 2-amino-3-(thiophen-2-yl)propanoate

• MDL： MFCD09919965
• Inchi： 1S/C8H11NO2S/c1-11-8(10)7(9)5-6-3-2-4-12-6/h2-4,7H,5,9H2,1H3
• InChI Key： PNFKFTGEDLBMPB-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C([H])(C(=O)OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 185.05105g/mol
• Monoisotopic Mass: 185.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• Molecular Weight: 185.25g/mol
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-(thiophen-2-yl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(thiophen-2-yl)propanoate (CAS No. 124234-45-3)

Methyl 2-amino-3-(thiophen-2-yl)propanoate, with the CAS number 124234-45-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a thiophene ring and an amino acid backbone, is widely studied for its potential applications in drug development and material science. Its unique structure makes it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's molecular formula and structural properties have been extensively analyzed to understand its reactivity and stability. Researchers are particularly interested in its stereochemistry, as the spatial arrangement of functional groups can influence its biological activity. Recent studies highlight its role in the design of small-molecule inhibitors and peptide mimetics, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, Methyl 2-amino-3-(thiophen-2-yl)propanoate has been explored as a building block for sustainable synthesis. With increasing focus on eco-friendly solvents and catalytic processes, this compound offers opportunities to reduce waste and energy consumption in industrial applications. Its compatibility with biocatalysts and enzymatic reactions further enhances its appeal in modern synthetic strategies.

From a commercial perspective, the demand for high-purity intermediates like CAS 124234-45-3 is rising, driven by advancements in pharmaceutical manufacturing and biotechnology. Suppliers emphasize rigorous quality control and analytical validation to meet regulatory standards, ensuring consistency for research and production. This aligns with industry trends favoring traceability and supply chain transparency.

Emerging applications of Methyl 2-amino-3-(thiophen-2-yl)propanoate also extend to material science, where its heterocyclic moiety contributes to the development of conductive polymers and organic electronics. As the search for flexible electronics and biodegradable materials intensifies, this compound's versatility positions it as a candidate for innovative solutions.

For researchers and industry professionals, understanding the synthetic pathways and derivatization potential of CAS 124234-45-3 is critical. Recent publications highlight optimized methods for its preparation, including microwave-assisted synthesis and flow chemistry, which improve yield and scalability. These techniques address common challenges in process optimization and cost efficiency.

In summary, Methyl 2-amino-3-(thiophen-2-yl)propanoate represents a multifaceted compound with broad relevance across scientific disciplines. Its integration into drug discovery, sustainable chemistry, and advanced materials underscores its importance in addressing contemporary challenges. As research evolves, this compound is poised to play a pivotal role in shaping future innovations.